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Compound of Interest

Compound Name: Heptyl Nonyl Phthalate-d4

Cat. No.: B15557958

Get Quote

\ J

This guide provides a comprehensive overview of the chemical and physical properties of
Heptyl Nonyl Phthalate-d4, alongside detailed experimental protocols for its application in
analytical research. Designed for researchers, scientists, and professionals in drug
development, this document consolidates essential data to facilitate its use as an internal
standard in quantitative analysis.

Core Chemical and Physical Properties

Heptyl Nonyl Phthalate-d4 is the deuterium-labeled form of Heptyl Nonyl Phthalate, utilized
primarily as an internal standard for the quantification of phthalates in various matrices. Its
physical state is typically an oil or liquid.[1][2] The deuteration provides a distinct mass shift,
enabling precise measurement by mass spectrometry.

Compound Identification

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15557958#bc-rfq
https://www.benchchem.com/product/b15557958/docs?utm_src=pdf-body#in-depth-technical-guide-to-heptyl-nonyl-phthalate-d4
https://www.benchchem.com/product/b15557958/docs?utm_src=pdf-body#in-depth-technical-guide-to-heptyl-nonyl-phthalate-d4
https://labsolu.ca/product/heptyl-nonyl-phthalate-d4/
https://www.clinivex.com/product/heptyl-nonyl-phthalate-d4/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557958?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

1-O-heptyl 2-O-nonyl 3,4,5,6-

tetradeuteriobenzene-1,2-dicarboxylate

Chemical Name

CAS Number 2733389-45-0, 1246820-06-3
Unlabeled CAS Number 19295-81-9[3]

Molecular Formula C24H34D404

Molecular Weight 394.58 g/mol

Physical and Chemical Properties of Heptyl Nonyl
Phthalate-d4

Property Value
Physical Form Oil / Liquid[2]
Shelf Life 1095 days[1]

N Store at room temperature, protected from light
Storage Conditions ]
and moisture.[2]

While specific quantitative data such as boiling point, melting point, and density for the
deuterated compound are not readily available in public literature, the properties of the non-
deuterated analog, Heptyl Nonyl Phthalate, can provide a useful reference.

Physical and Chemical Properties of Non-Labeled Heptyl
Nonyl Phthalate
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Property Value

Molecular Formula C24H3804][3]
Molecular Weight 390.56 g/mol [3][4]
Boiling Point Data not available
Density Data not available

Phthalate esters are generally soluble in many
Solubility common organic solvents and oils, with low

solubility in water.[5]

Experimental Protocols

Heptyl Nonyl Phthalate-d4 is instrumental in methods for quantifying phthalates in consumer
products, environmental samples, and biological matrices. The following is a representative
protocol for the analysis of phthalates in a plastic matrix using Gas Chromatography-Mass
Spectrometry (GC-MS), a common application for this internal standard.

Protocol: Quantification of Phthalates in Plastic Toys
using GC-MS with a Deuterated Internal Standard

1. Objective: To accurately quantify the concentration of target phthalates in a plastic sample,
correcting for sample loss and matrix effects during preparation and analysis by using Heptyl
Nonyl Phthalate-d4 as an internal standard.

2. Materials and Reagents:
¢ Solvents: Tetrahydrofuran (THF), Hexane, Cyclohexane (GC grade or higher).

 Internal Standard (IS) Stock Solution: Prepare a stock solution of Heptyl Nonyl Phthalate-
d4 in a suitable solvent (e.g., cyclohexane) at a concentration of 100 pug/mL.

o Calibration Standards: Prepare a series of calibration standards containing known
concentrations of the target phthalates and a constant concentration of the Heptyl Nonyl
Phthalate-d4 internal standard.
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Sample: A representative portion of the plastic material, cryogenically milled to a fine powder.

Equipment: GC-MS system with a split/splitless inlet, analytical balance, volumetric flasks,
pipettes, vials with PTFE-lined caps, vortex mixer, centrifuge, and syringe filters (0.45 um
PTFE).

. Sample Preparation:

Accurately weigh approximately 50 mg of the powdered plastic sample into a glass vial.

Add 5 mL of THF to dissolve the sample. Vortex for 1 minute to ensure complete dissolution.

Add 10 mL of hexane to precipitate the polymer. Vortex for 1 minute.

Centrifuge the sample to pellet the precipitated polymer.

Filter the supernatant through a 0.45 um PTFE syringe filter into a clean glass vial.

Transfer a 0.5 mL aliquot of the filtered extract to a GC vial.

Add a precise volume of the Heptyl Nonyl Phthalate-d4 internal standard solution to the GC
vial to achieve a final concentration within the calibrated range.

Dilute with cyclohexane to a final volume of 1.5 mL.

. GC-MS Analysis:

GC Column: A low-bleed, mid-polarity column such as a 30 m x 0.25 mm ID x 0.25 pm film
thickness 5% phenyl-methylpolysiloxane column is suitable.

Injector: Set to 280°C with a splitless injection of 1 pL.

Oven Program: Initial temperature of 100°C, hold for 1 minute, then ramp at 15°C/min to
320°C and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

MS Conditions:
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[e]

lon Source: Electron lonization (El) at 70 eV.

o

Source Temperature: 230°C.

[¢]

Transfer Line Temperature: 280°C.

[¢]

Acquisition Mode: Selected lon Monitoring (SIM) for enhanced sensitivity and selectivity.
Monitor characteristic ions for each target phthalate and for Heptyl Nonyl Phthalate-d4.

5. Data Analysis and Quantification:

o Generate a calibration curve for each target phthalate by plotting the ratio of the analyte
peak area to the internal standard peak area against the concentration of the analyte.

o Calculate the same peak area ratio for the unknown sample.

» Determine the concentration of the target phthalate in the sample by using the linear
regression equation from the calibration curve.

Visualized Workflows

The following diagrams illustrate the logical flow of the experimental process and the role of
Heptyl Nonyl Phthalate-d4.
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Caption: Experimental workflow for phthalate quantification.
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Caption: Role of the internal standard in quantitative analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. labsolu.ca [labsolu.ca]

e 2. clinivex.com [clinivex.com]

e 3. scbt.com [scbt.com]

e 4. calpaclab.com [calpaclab.com]

o 5. Diheptyl phthalate | C22H3404 | CID 19284 - PubChem [pubchem.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [In-Depth Technical Guide to Heptyl Nonyl Phthalate-d4].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557958/docs#in-depth-technical-guide-to-heptyl-
nonyl-phthalate-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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